Unique Sequence vs. Endogenous PYY3-36
Nisotirostide differs from endogenous human PYY3-36 by specific amino acid substitutions across its 34-residue sequence, resulting in a molecular weight of 4974.54 Da compared to approximately 4049 Da for native PYY3-36 [1]. While the exact modifications are proprietary, peptide engineering in this class typically involves D-amino acid incorporation, N-terminal acylation with fatty diacids, and strategic residue substitutions to improve NPY2 receptor selectivity and metabolic stability [2]. Endogenous PYY3-36 has a circulating half-life of approximately 8 minutes, while prolonged PYY analogues can achieve half-lives of 24 hours or longer [2]. Nisotirostide's distinct sequence is designed to address these limitations, but direct quantitative comparative data on binding affinity (Ki) or functional potency (EC50) for Nisotirostide versus endogenous PYY3-36 is not publicly available at this stage.
| Evidence Dimension | Amino acid sequence and molecular weight |
|---|---|
| Target Compound Data | 34-residue peptide, MW 4974.54 Da, sequence PKPEKPGEDA SPEEWQRYYA ELRHYLNWLT RQRY |
| Comparator Or Baseline | Endogenous human PYY3-36: 34 residues, MW ~4049 Da |
| Quantified Difference | Molecular weight difference approximately 925 Da, indicating substantial structural modifications |
| Conditions | In silico and in vitro characterization |
Why This Matters
The molecular weight increase and sequence divergence are indicative of extensive peptide engineering to enhance pharmacokinetic properties and receptor selectivity, which are critical for differentiating Nisotirostide from native PYY3-36 and other PYY analogues in procurement decisions.
- [1] KEGG DRUG: Nisotirostide, Entry D12769. Kanehisa Laboratories. View Source
- [2] US Patent 11,155,592. Protein tyrosine-tyrosine analogs and methods of using the same. Eli Lilly and Company. View Source
